Cas no 1305320-61-9 (5-2-(2-Naphthyloxy)phenyl-2H-tetrazole)

• Product Name: 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole
• CAS No: 1305320-61-9
• MF: C₁₇H₁₂N₄O
• MW: 288.303382873535
• MDL: MFCD18911737
• CID: 1056576
• Update Time: 2025-06-18

5-2-(2-Naphthyloxy)phenyl-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(2-Naphthyloxy)phenyl]-2H-tetrazole
• 5-[2-(2-naphthalenyloxy)phenyl]-2H-Tetrazole
• 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole

• MDL： MFCD18911737
• Inchi： 1S/C17H12N4O/c1-2-6-13-11-14(10-9-12(13)5-1)22-16-8-4-3-7-15(16)17-18-20-21-19-17/h1-11H,(H,18,19,20,21)
• InChI Key： NLXJNGJPRSDUEJ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1C1N=NNN=1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Additional information on 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole

5-2-(2-Naphthyloxy)phenyl-2H-tetrazole

The compound 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole (CAS No. 1305320-61-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, drug delivery systems, and sensors, making it a subject of interest for researchers worldwide.

The tetrazole moiety in this compound is a key structural feature, contributing to its stability and reactivity. The naphthyloxy group attached to the phenyl ring introduces additional electronic and steric effects, which enhance its versatility in chemical reactions. This combination makes 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole a valuable component in the synthesis of complex organic molecules and functional materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through optimized reaction pathways. Researchers have explored various methods, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. These developments have not only improved the production process but also expanded its applicability in diverse chemical systems.

In terms of applications, 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole has shown promise in the field of drug delivery. Its ability to act as a stabilizing agent for sensitive pharmaceutical compounds has been demonstrated in several studies. Additionally, its role as a precursor for the synthesis of bioactive molecules has been explored, paving the way for potential applications in therapeutic development.

The compound's electronic properties also make it a candidate for use in advanced materials such as conductive polymers and organic electronics. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and mechanical stability. These findings underscore its potential as a building block for next-generation materials.

Furthermore, 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole has been investigated for its sensing capabilities. Its ability to interact with specific analytes through non-covalent interactions has been leveraged to develop sensors for environmental monitoring and biomedical diagnostics. This application highlights its versatility and adaptability across different scientific domains.

In conclusion, 5-2-(2-Naphthyloxy)phenyl-2H-tetrazole (CAS No. 1305320-61-9) is a multifaceted compound with significant potential in various fields of science and technology. Its unique structural features, combined with recent advancements in synthetic methods and application-oriented research, position it as a key player in the development of innovative chemical systems. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow further.